1-[2-(Aminomethyl)-3-methylpiperidin-1-yl]-3-(3-methylphenyl)propan-1-one

• IUPAC Name: 1-[2-(aminomethyl)-3-methylpiperidin-1-yl]-3-(3-methylphenyl)propan-1-one
• InChI: InChI=1S/C17H26N2O/c1-13-5-3-7-15(11-13)8-9-17(20)19-10-4-6-14(2)16(19)12-18/h3,5,7,11,14,16H,4,6,8-10,12,18H2,1-2H3
• InChI Key: DZESEUJVRVQQSU-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1CN)C(=O)CCC2=CC=CC(=C2)C
• Molecular Formula: C17H26N2O
• Molecular Weight: 274.4 g/mol

Description

1-[2-(Aminomethyl)-3-methylpiperidin-1-yl]-3-(3-methylphenyl)propan-1-one, also known as MDPV, is a synthetic cathinone that belongs to the class of psychoactive designer drugs known as bath salts. MDPV gained popularity in the early 2000s as a recreational drug due to its stimulant effects. However, it has also been studied for its potential therapeutic uses.

Mechanism of Action

1-[2-(Aminomethyl)-3-methylpiperidin-1-yl]-3-(3-methylphenyl)propan-1-one acts as a reuptake inhibitor of dopamine, norepinephrine, and serotonin, leading to increased levels of these neurotransmitters in the brain. This results in its stimulant effects, which include increased energy, alertness, and euphoria. However, the exact mechanism of action of 1-[2-(Aminomethyl)-3-methylpiperidin-1-yl]-3-(3-methylphenyl)propan-1-one is not fully understood, and further research is needed to elucidate its effects on the brain.
Biochemical and Physiological Effects:
1-[2-(Aminomethyl)-3-methylpiperidin-1-yl]-3-(3-methylphenyl)propan-1-one has been shown to have a number of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It has also been shown to cause vasoconstriction, which can lead to tissue damage and other health problems. In addition, 1-[2-(Aminomethyl)-3-methylpiperidin-1-yl]-3-(3-methylphenyl)propan-1-one has been shown to have neurotoxic effects, particularly on dopamine neurons in the brain.

Advantages and Limitations for Lab Experiments

1-[2-(Aminomethyl)-3-methylpiperidin-1-yl]-3-(3-methylphenyl)propan-1-one has been used in a number of laboratory experiments to study its effects on the brain and behavior. Its stimulant effects make it a useful tool for studying the role of dopamine, norepinephrine, and serotonin in the brain. However, its potential for abuse and neurotoxic effects limit its usefulness in certain types of experiments.

Future Directions

There are a number of potential future directions for research on 1-[2-(Aminomethyl)-3-methylpiperidin-1-yl]-3-(3-methylphenyl)propan-1-one. One area of interest is its potential therapeutic uses, particularly in the treatment of depression and anxiety disorders. Further research is needed to determine its efficacy and safety in human subjects. Another area of interest is its effects on the brain and behavior, particularly its neurotoxic effects. Further research is needed to elucidate the mechanisms by which 1-[2-(Aminomethyl)-3-methylpiperidin-1-yl]-3-(3-methylphenyl)propan-1-one causes neurotoxicity, and to develop strategies for mitigating these effects. Finally, there is a need for further research on the potential risks associated with 1-[2-(Aminomethyl)-3-methylpiperidin-1-yl]-3-(3-methylphenyl)propan-1-one use, particularly in the context of recreational drug use.

Synthesis Methods

1-[2-(Aminomethyl)-3-methylpiperidin-1-yl]-3-(3-methylphenyl)propan-1-one is synthesized through a multi-step process that involves the reaction of piperonal with 3,4-methylenedioxyphenyl-2-nitropropene, followed by reduction with sodium borohydride to form 3,4-methylenedioxyphenyl-2-nitropropane. The nitropropane is then reacted with methylamine to form 1-[2-(Aminomethyl)-3-methylpiperidin-1-yl]-3-(3-methylphenyl)propan-1-one.

Scientific Research Applications

1-[2-(Aminomethyl)-3-methylpiperidin-1-yl]-3-(3-methylphenyl)propan-1-one has been studied for its potential therapeutic uses, particularly in the treatment of depression and anxiety disorders. It has been shown to have antidepressant and anxiolytic effects in animal models, and has been suggested as a potential alternative to traditional antidepressants.